Cas no 905778-27-0 (2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 905778-27-0
• MF: C₁₄H₁₈N₂OS
• MW: 262.370522022247
• CID: 5494050
• Update Time: 2025-07-09

2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• OQLPQLFYCMVTRY-PFONDFGASA-N
• 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C14H18N2OS/c1-10-5-4-6-13(12(10)3)15-14-16(7-8-17)11(2)9-18-14/h4-6,9,17H,7-8H2,1-3H3/b15-14+
• InChI Key： OQLPQLFYCMVTRY-CCEZHUSRSA-N
• SMILES： C(O)CN1C(C)=CS/C/1=N/C1=CC=CC(C)=C1C

Additional information on 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Introduction to 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 905778-27-0)

2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. Its molecular structure, characterized by a thiazole core and an imino functional group, positions it as a versatile scaffold for drug discovery and medicinal chemistry applications. The presence of a dimethylphenyl substituent and a chiral center in the ethanoyl moiety further enhances its potential as a building block for the development of novel therapeutic agents.

The compound’s chemical identity is unequivocally defined by its CAS number, 905778-27-0, which distinguishes it within the vast repository of chemical substances. This numbering system ensures precise identification and facilitates accurate referencing in scientific literature, patents, and regulatory submissions. The molecular formula and structural elucidation of this compound have been thoroughly investigated using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have confirmed the connectivity and stereochemistry of the molecule, providing a robust foundation for further synthetic and pharmacological exploration.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in biologically active molecules. The thiazole ring is a particularly important pharmacophore, found in numerous FDA-approved drugs with diverse therapeutic effects ranging from antimicrobial to anti-inflammatory properties. The incorporation of an imino group into this framework introduces additional reactivity and potential interactions with biological targets. Specifically, the imino moiety can participate in hydrogen bonding or coordinate with metal ions, which are critical for enzyme function and signal transduction pathways.

The dimethylphenyl substituent in 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol contributes to the compound’s lipophilicity and may influence its binding affinity to protein targets. This substitution pattern is commonly observed in pharmaceuticals designed to enhance membrane permeability or modulate receptor interactions. Additionally, the chiral center at the ethanoyl position offers opportunities for developing enantiomerically pure derivatives with improved pharmacokinetic profiles. The synthesis of such derivatives requires careful consideration of stereocontrol strategies to ensure high enantiomeric purity.

Recent advancements in computational chemistry have enabled the rapid screening of virtual libraries containing thousands of heterocyclic compounds. By leveraging molecular modeling techniques such as docking studies and quantum mechanical calculations, researchers can predict the binding modes and affinities of potential drug candidates before conducting experimental validations. This approach has significantly accelerated the drug discovery process by prioritizing promising scaffolds like 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol for further investigation.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions between appropriately substituted precursors followed by functional group interconversions to achieve the desired architecture. Transition metal-catalyzed reactions have been particularly valuable in constructing complex molecular frameworks with high efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl groups or other heteroaromatic units into the thiazole core.

In terms of biological activity, 2-(2Z)-2-(2,3-dimethylphenyl)imino-4-methyl-2,3-dihydro-1,3-thiazol-3-yethan-l-one exhibits potential as an intermediate in the development of kinase inhibitors or other enzyme-targeted therapies. The combination of structural features—such as the thiazole, imino, and chiral centers—suggests that this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as cancer or inflammation. Preliminary studies using cell-based assays have shown promising results in modulating specific enzymatic activities when tested against relevant biological targets.

The role of stereochemistry cannot be overstated in medicinal chemistry; even minor variations in spatial arrangement can drastically alter biological efficacy and safety profiles. The presence of a single stereocenter in (S)-(-)-configurations often correlates with enhanced potency due to improved binding interactions with chiral protein targets like kinases or proteases. Therefore, optimization efforts should focus on achieving high enantiomeric purity while maintaining synthetic feasibility on scales suitable for preclinical development.

As computational power continues to grow, artificial intelligence (AI) has emerged as a powerful tool for predicting molecular properties and designing novel compounds based on existing data sets. Machine learning models trained on large datasets containing known bioactive molecules can suggest modifications to improve potency, selectivity, or pharmacokinetic profiles.* For example, AI-driven virtual screening has identified novel derivatives of thiazole-based scaffolds that exhibit superior activity against resistant disease variants.* This underscores how computational approaches are becoming indispensable complements to traditional experimental methods.*

The future directions for research involving CAS No 90577827 0 involve exploring its derivatives through structure-based drug design.* By integrating experimental data with computational predictions,* researchers aim to develop next-generation therapeutics targeting complex diseases.* Additionally,* green chemistry principles should guide synthetic strategies* toward more sustainable practices* that minimize waste* reduce hazardous reagents* and improve energy efficiency.*